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Compound of Interest

Compound Name: Ilicicolin F

Cat. No.: B2882119 Get Quote

A Note on Data Availability: Publicly available scientific literature contains limited specific data

for Ilicicolin F. The majority of in-depth research has focused on its close structural analog,

Ilicicolin H. This guide summarizes the known information for Ilicicolin F and, with a clear

distinction, provides a comprehensive overview of the well-characterized Ilicicolin H as a

representative of the ilicicolin family to fulfill the detailed requirements of this technical guide.

Ilicicolin F: Chemical Structure and Properties
Ilicicolin F is a chlorinated member of the ilicicolin family of antibiotics, which were first

isolated from the fungus Cylindrocladium ilicicola[1].

Chemical Structure:

While a 2D structure is available from public databases, detailed crystallographic or NMR-

based structural elucidation specifically for Ilicicolin F is not widely published.

Physicochemical Properties:

The known quantitative data for Ilicicolin F are summarized in the table below.
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Property Value Source

Molecular Formula C25H31ClO6 PubChem

Molecular Weight 462.96 g/mol PubChem

Appearance Colorless prisms [Hayakawa et al., 1971]

Melting Point 167-170 °C [Hayakawa et al., 1971]

Solubility

Soluble in DMSO, methanol,

chloroform, and ethyl acetate;

Insoluble in water.

Sigma-Aldrich

Storage Store at -20 °C Sigma-Aldrich

UV Absorption (λmax) 240.5 nm, 295 nm, 345 nm [Hayakawa et al., 1971]

Infrared (IR) Spectrum (νmax)
3510, 1708, 1635, 1252, 1109,

972 cm-1
[Hayakawa et al., 1971]

Ilicicolin H: A Comprehensive Technical Overview
Due to the extensive research conducted on Ilicicolin H, it serves as the primary subject for the

remainder of this guide, providing insights into the biological activities and mechanisms that are

likely shared across the ilicicolin family.

Chemical Properties of Ilicicolin H
Property Value Source

Molecular Formula C27H31NO4 PubChem

Molecular Weight 433.5 g/mol PubChem

Biological Activity and Mechanism of Action
Ilicicolin H is a potent, broad-spectrum antifungal agent with a novel mechanism of action. It is

a highly selective inhibitor of the mitochondrial cytochrome bc1 complex (Complex III) of the

electron transport chain[2][3]. This inhibition disrupts cellular respiration and ATP synthesis,

leading to fungal cell death.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2882119?utm_src=pdf-body
https://www.benchchem.com/pdf/Ilicicolin_H_A_Comprehensive_Spectroscopic_and_Mechanistic_Analysis.pdf
https://www.researchgate.net/publication/262883169_Antifungal_Spectrum_In_Vivo_Efficacy_and_Structure-Activity_Relationship_of_Ilicicolin_H
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2882119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway: Inhibition of Mitochondrial Respiration

The following diagram illustrates the mechanism of action of Ilicicolin H.

Mechanism of Action of Ilicicolin H
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Mechanism of Ilicicolin H Action

Antifungal Spectrum:

Ilicicolin H demonstrates potent activity against a wide range of fungal pathogens, including

various species of Candida, Aspergillus, and Cryptococcus. Notably, it is also effective against

fluconazole-resistant strains of Candida albicans[3][4].

Quantitative Antifungal Activity of Ilicicolin H

Fungal Species MIC Range (µg/mL) IC50 (ng/mL)

Candida albicans 0.04 - 0.31 2-3

Other Candida spp. 0.01 - 5.0 N/A

Aspergillus fumigatus Sub-µg/mL N/A

Cryptococcus spp. 0.1 - 1.56 N/A

MIC (Minimum Inhibitory Concentration) and IC50 (Half-maximal Inhibitory Concentration)

values are compiled from multiple studies.

Experimental Protocols
Isolation of Ilicicolins:

The following is a generalized workflow for the isolation of ilicicolins from fungal culture, based

on the original method described by Hayakawa et al. (1971).
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General Workflow for Ilicicolin Isolation
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Ilicicolin Isolation Workflow
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Culture:Cylindrocladium ilicicola is cultured in a suitable liquid medium.

Extraction: The mycelia are harvested and extracted with an organic solvent such as

acetone.

Concentration: The solvent is evaporated to yield a crude extract.

Chromatography: The crude extract is subjected to silica gel column chromatography to

separate the different ilicicolin analogs.

Purification: Individual fractions are further purified using techniques like thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC) to obtain pure

compounds.

Antifungal Susceptibility Testing (Broth Microdilution):

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC)

of an antifungal agent.

Preparation of Inoculum: A standardized suspension of the fungal test organism is prepared.

Serial Dilution: The ilicicolin compound is serially diluted in a 96-well microtiter plate

containing a suitable broth medium.

Inoculation: Each well is inoculated with the fungal suspension.

Incubation: The plate is incubated under appropriate conditions for fungal growth.

MIC Determination: The MIC is determined as the lowest concentration of the compound that

visibly inhibits fungal growth.

Mitochondrial Respiration Assay:

This assay is used to confirm the inhibitory effect of ilicicolins on the cytochrome bc1 complex.

Isolation of Mitochondria: Mitochondria are isolated from the target fungal species.
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Assay Buffer: A suitable assay buffer containing substrates for the electron transport chain

(e.g., NADH or succinate) is prepared.

Addition of Ilicicolin: The ilicicolin compound is added to the mitochondrial suspension at

various concentrations.

Measurement of Oxygen Consumption: Oxygen consumption is measured using a Clark-

type oxygen electrode. A decrease in oxygen consumption in the presence of the ilicicolin

indicates inhibition of the respiratory chain.

In conclusion, while specific data on Ilicicolin F is limited, the extensive research on its analog,

Ilicicolin H, provides a strong foundation for understanding the potential biological activities and

mechanism of action of this class of compounds. Further research is needed to fully

characterize the specific properties and therapeutic potential of Ilicicolin F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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